Cas no 66903-08-0 (N-benzyl-N-(2-chloroethyl)butan-1-aminium chloride)

• Product name: N-benzyl-N-(2-chloroethyl)butan-1-aminium chloride
• CAS No: 66903-08-0
• MF: C₁₃H₂₁Cl₂N
• MW: 262.21854186058
• CID: 1713383
• PubChem ID: 48345

N-benzyl-N-(2-chloroethyl)butan-1-aminium chloride Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-(2-chloroethyl)butan-1-aminium chloride
• benzyl-butyl-(2-chloroethyl)azanium,chloride
• 66903-08-0
• N-Butyl-N-(2-chloroethyl)benzylamine hydrochloride
• BENZYLAMINE, N-BUTYL-N-(2-CHLOROETHYL)-, HYDROCHLORIDE

• Inchi： InChI=1S/C13H20ClN.ClH/c1-2-3-10-15(11-9-14)12-13-7-5-4-6-8-13;/h4-8H,2-3,9-12H2,1H3;1H
• InChI Key： KOVRGMHDBWJQTD-UHFFFAOYSA-N
• SMILES： CCCC[NH+](CCCl)CC1=CC=CC=C1.[Cl-]

Computed Properties

• Exact Mass: 239.9409
• Monoisotopic Mass: 261.1051051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 5.9